Cas no 101736-47-4 (1,3-Butanedione,1-(9-anthracenyl)-)

1,3-Butanedione,1-(9-anthracenyl)- structure
101736-47-4 structure
Product Name:1,3-Butanedione,1-(9-anthracenyl)-
CAS No:101736-47-4
MF:C18H14O2
MW:262.302565097809
CID:137257
PubChem ID:786286
Update Time:2025-04-19

1,3-Butanedione,1-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(9-anthracenyl)-
    • 1-ANTHRACEN-9-YL-BUTANE-1,3-DIONE
    • 1-anthracen-9-ylbutane-1,3-dione
    • 9-Anthroyl-aceton
    • 9-anthroylacetone
    • anthracenylacetylacetone
    • FT-0705732
    • 1-(anthracen-9-yl)butane-1,3-dione
    • DTXSID20354895
    • Z56763032
    • 101736-47-4
    • AKOS001012960
    • CBDivE_001736
    • Inchi: 1S/C18H14O2/c1-12(19)10-17(20)18-15-8-4-2-6-13(15)11-14-7-3-5-9-16(14)18/h2-9,11H,10H2,1H3
    • InChI Key: HEGRMYBTNIGYIV-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 262.09900
  • Monoisotopic Mass: 262.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 463.3°Cat760mmHg
  • Flash Point: 172.3°C
  • Refractive Index: 1.663
  • PSA: 34.14000
  • LogP: 4.15480
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